Cas no 3061-95-8 (H-D-Ala-phe-oh)

• Product Name: H-D-Ala-phe-oh
• CAS No: 3061-95-8
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• MDL: MFCD00066030
• CID: 314995
• PubChem ID: 6992396
• Update Time: 2025-04-23

H-D-Ala-phe-oh Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine,D-alanyl-
• 2-(2-aminopropanoylamino)-3-phenylpropanoic acid
• D-Ala-Phe-OH
• H-D-Ala-Phe-OH
• D-Ala-L-Phe
• D-Alanyl-L-phenylalanine
• (S)-2-((R)-2-Aminopropanamido)-3-phenylpropanoic acid
• AKOS006000135
• MFCD00066030
• CHEMBL78953
• 3061-95-8
• DTXSID901313025
• BDBM50406920
• CS-0208837
• (2S)-2-[(2R)-2-AMINOPROPANAMIDO]-3-PHENYLPROPANOIC ACID
• G66134
• (2S)-2-[[(2R)-2-aminopropanoyl]amino]-3-phenylpropanoic acid
• H-D-Ala-phe-oh

• MDL： MFCD00066030
• Inchi： 1S/C12H16N2O3/c1-8(13)11(15)14-10(12(16)17)7-9-5-3-2-4-6-9/h2-6,8,10H,7,13H2,1H3,(H,14,15)(H,16,17)/t8-,10+/m1/s1
• InChI Key： OMNVYXHOSHNURL-SCZZXKLOSA-N
• SMILES： OC([C@H](CC1C=CC=CC=1)NC([C@@H](C)N)=O)=O

Computed Properties

• Exact Mass: 236.11600
• Monoisotopic Mass: 236.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.5
• Topological Polar Surface Area: 92.4A^2

Experimental Properties

• Density: 1.222
• Boiling Point: 487.6°Cat760mmHg
• Flash Point: 248.7°C
• Refractive Index: 1.565
• PSA: 92.42000
• LogP: 1.23690

H-D-Ala-phe-oh Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on H-D-Ala-phe-oh

Professional Introduction to L-Phenylalanine and D-Alanyl- Based on CAS No. 3061-95-8

The compound with the CAS number 3061-95-8 is a key intermediate in the synthesis of various pharmaceutical and biochemical products. Specifically, the product name L-Phenylalanine, D-Alanyl- refers to a derivative of L-phenylalanine, which is an essential amino acid crucial for protein synthesis and various metabolic pathways. This introduction delves into the properties, applications, and recent research advancements related to these compounds.

L-Phenylalanine is a fundamental building block in biochemistry, playing a critical role in the structure and function of proteins. It is classified as an essential amino acid, meaning it must be obtained through dietary sources as the human body cannot synthesize it in sufficient quantities. The CAS number 3061-95-8 specifically identifies a particular isomer or derivative of phenylalanine, emphasizing its uniqueness in chemical composition and reactivity.

The derivative D-Alanyl- is particularly significant in the field of peptidomimetics and synthetic biology. D-Alanine, being the D-form of alanine, is less common in natural proteins but is widely used in synthetic peptides due to its enhanced stability and resistance to enzymatic degradation. When combined with L-phenylalanine, it forms a robust structure that can be utilized in drug development and biotechnological applications.

Recent studies have highlighted the importance of L-phenylalanine derivatives in the development of novel therapeutic agents. For instance, researchers have explored the use of L-phenylalanine-based peptidomimetics as inhibitors of proteases and other enzymes involved in pathological processes. These peptidomimetics have shown promise in treating conditions such as cancer, inflammation, and neurodegenerative diseases.

The compound D-Alanyl-L-phenylalanine has been investigated for its potential role in enhancing the bioavailability of therapeutic peptides. By incorporating D-alanine into peptide sequences, researchers aim to improve their stability in biological systems, thereby extending their half-life and efficacy. This approach has been particularly successful in the development of vaccines and antibodies.

In addition to its pharmaceutical applications, L-phenylalanine derivatives are also valuable in agricultural and food science. For example, modified forms of phenylalanine have been used to enhance the nutritional value of crops and to develop new food additives that promote health benefits. The unique properties of D-Alanyl-L-phenylalanine make it an attractive candidate for these applications due to its stability and bioactivity.

The synthesis of compounds like L-Phenylalanine, D-Alanyl- involves advanced chemical techniques such as solid-phase peptide synthesis (SPPS) and enzymatic catalysis. These methods allow for precise control over the structure and purity of the final product, ensuring high yields and minimal impurities. The use of CAS number 3061-95-8 helps researchers accurately identify and reference these compounds in scientific literature.

Recent breakthroughs in computational chemistry have further enhanced the design and optimization of L-phenylalanine derivatives. Molecular modeling techniques enable researchers to predict the behavior of these compounds at a molecular level, facilitating the development of more effective drugs with fewer side effects. This interdisciplinary approach combines expertise from chemistry, biology, and computer science to drive innovation in drug discovery.

The impact of L-phenylalanine derivatives extends beyond medicine into areas such as materials science and nanotechnology. For instance, these compounds have been explored as components in self-assembling materials and nanocarriers for drug delivery. The unique properties of D-alanine contribute to the stability and functionality of these materials, making them promising candidates for future applications.

In conclusion, the compound identified by CAS number 3061-95-8, particularly when referred to as L-Phenylalanine, D-Alanyl-, represents a versatile tool with significant implications across multiple scientific disciplines. Its role in pharmaceuticals, agriculture, materials science, and nanotechnology underscores its importance as a building block for innovation. As research continues to uncover new applications for these derivatives, their impact on society is likely to grow even further.